6-chloro-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-1H-benzimidazole

• IUPAC Name: 2-[(6-chloro-1H-benzimidazol-2-yl)sulfanyl]-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C13H14ClN3OS/c14-9-3-4-10-11(7-9)16-13(15-10)19-8-12(18)17-5-1-2-6-17/h3-4,7H,1-2,5-6,8H2,(H,15,16)
• InChI Key: FDAWMSNGYXDEMX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CSC2=NC3=C(N2)C=C(C=C3)Cl
• Molecular Formula: C13H14ClN3OS
• Molecular Weight: 295.79 g/mol

Description

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves starting materials such as ethyl 2-(benzimidazol-2-yl)-3-(dimethylamino)acrylate to develop a variety of compounds under solvent-free conditions, benefiting from methods such as microwave irradiation for efficiency and yield improvement (Meziane, 1998). Another approach described the synthesis of ethyl 6-aryl-4-oxo-4,6-dihydro-1(12)(13)H-pyrimido[2′,1′:4,5][1,3,5]triazino[1,2-a]-benzimidazole-3-carboxylates through pyrimidine ring annulation, highlighting the versatility of benzimidazole derivatives in synthesizing complex heterocyclic compounds (Dolzhenko et al., 2006).

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives often features planar systems, which facilitate π-π interactions and hydrogen bonding, contributing to their reactivity and potential binding properties. For example, the structure of ethyl 5-(2,6-dichlorophenyl)-7-methyl-2-(1-naphthylmethylene)-3-oxo-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate revealed a nearly coplanar arrangement of thiazolopyrimidine and naphthalene systems, indicative of the structural diversity achievable with benzimidazole derivatives (Liu et al., 2004).

Chemical Reactions and Properties

Benzimidazole derivatives engage in a variety of chemical reactions, including annulation processes to form complex heterocyclic structures. For instance, the rhodium-catalyzed annulation between 2-arylimidazo[1,2-a]pyridines and alkynes leads to pyrido[1,2-a]benzimidazole derivatives, demonstrating the compound's utility in synthesizing biologically relevant structures (Peng et al., 2015).

Scientific Research Applications

Synthesis and Heterocyclic Chemistry

The compound 6-chloro-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-1H-benzimidazole is part of a broader class of chemicals that have significant implications in the field of medicinal and heterocyclic chemistry. These substances, including benzimidazole derivatives, are pivotal in synthesizing various compounds with potential therapeutic applications. For instance, benzimidazoles have been synthesized and evaluated for H1-antihistaminic activity, demonstrating potent in vivo efficacy, which underscores their importance in developing new antihistaminic agents (Iemura et al., 1986). Similarly, benzimidazole compounds have been studied for their anti-inflammatory properties, showing significant activity in models of acute inflammation (Tsukamoto et al., 1980).

Antimicrobial and Antifungal Activities

Derivatives of benzimidazole, including those with structural similarities to 6-chloro-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-1H-benzimidazole, have been synthesized and assessed for their antimicrobial and antifungal activities. These studies are crucial for identifying new compounds that could serve as potent antibacterial and antifungal agents, addressing the growing concern of antibiotic resistance. For example, 1,3,4-oxadiazole bearing 1H-benzimidazole derivatives have been evaluated for their antimicrobial activity, revealing significant potency against various bacterial and fungal strains (Salahuddin et al., 2017).

Chemical Synthesis and Catalysis

The role of benzimidazole derivatives in chemical synthesis and catalysis is another area of research interest. These compounds have been used as starting materials or intermediates in synthesizing a wide range of heterocyclic compounds, showcasing the versatility and importance of benzimidazole chemistry in facilitating complex chemical transformations. For instance, novel methods have been developed for the solvent-free synthesis of ethyl 1-oxo-1,2-dihydropyrimido[1,6-a]benzimidazol-4-carboxylates, demonstrating the efficiency of using benzimidazole derivatives in organic synthesis (Meziane, 1998).